Cas no 1312137-62-4 (1-(3-Methylbenzyl)piperazine-2,3-dione)
1-(3-Methylbenzyl)piperazine-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methylbenzyl)piperazine-2,3-dione
- 1-[(3-methylphenyl)methyl]piperazine-2,3-dione
- 2,3-Piperazinedione, 1-[(3-methylphenyl)methyl]-
- 1-(3-Methylbenzyl)piperazine-2,3-dione
-
- Inchi: 1S/C12H14N2O2/c1-9-3-2-4-10(7-9)8-14-6-5-13-11(15)12(14)16/h2-4,7H,5-6,8H2,1H3,(H,13,15)
- InChI Key: IWYSWXWCFNDFAA-UHFFFAOYSA-N
- SMILES: O=C1C(NCCN1CC1C=CC=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 291
- XLogP3: 1.1
- Topological Polar Surface Area: 49.4
1-(3-Methylbenzyl)piperazine-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-4267-1MG |
1-(3-methylbenzyl)piperazine-2,3-dione |
1312137-62-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | BS-4267-5MG |
1-(3-methylbenzyl)piperazine-2,3-dione |
1312137-62-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | BS-4267-10MG |
1-(3-methylbenzyl)piperazine-2,3-dione |
1312137-62-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | BS-4267-20MG |
1-(3-methylbenzyl)piperazine-2,3-dione |
1312137-62-4 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | BS-4267-50MG |
1-(3-methylbenzyl)piperazine-2,3-dione |
1312137-62-4 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | BS-4267-100MG |
1-(3-methylbenzyl)piperazine-2,3-dione |
1312137-62-4 | >90% | 100mg |
£146.00 | 2025-02-09 |
1-(3-Methylbenzyl)piperazine-2,3-dione Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-(3-Methylbenzyl)piperazine-2,3-dione
Professional Introduction to 1-(3-Methylbenzyl)piperazine-2,3-dione (CAS No. 1312137-62-4)
1-(3-Methylbenzyl)piperazine-2,3-dione
1-(3-Methylbenzyl)piperazine-2,3-dione (CAS No. 1312137-62-4) is a significant compound in the field of chemical and pharmaceutical research, exhibiting a unique structural framework that has garnered considerable attention from scientists and researchers worldwide. This compound belongs to the piperazine derivatives class, which is well-known for its diverse pharmacological properties and applications in drug development.
The molecular structure of 1-(3-Methylbenzyl)piperazine-2,3-dione consists of a piperazine ring substituted with a 3-methylbenzyl group at the N1 position and a 2,3-diketone moiety. This particular arrangement of functional groups imparts distinct chemical and biological characteristics to the compound, making it a valuable scaffold for further derivatization and exploration in medicinal chemistry.
In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those with structural modifications that enhance their bioavailability and target specificity. The presence of the 3-methylbenzyl group in 1-(3-Methylbenzyl)piperazine-2,3-dione contributes to its stability and reactivity, allowing for various chemical transformations that can lead to novel therapeutic agents.
One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. Piperazine derivatives have been widely studied for their role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The structural features of 1-(3-Methylbenzyl)piperazine-2,3-dione make it a promising candidate for further investigation in this area.
Recent studies have highlighted the importance of piperazine-based compounds in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The 2,3-diketone moiety in 1-(3-Methylbenzyl)piperazine-2,3-dione has been shown to enhance binding affinity to certain receptors, which could lead to the development of more effective pharmacological interventions.
The synthesis of 1-(3-Methylbenzyl)piperazine-2,3-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, making it feasible for large-scale applications in pharmaceutical research.
In addition to its potential in CNS drug development, 1-(3-Methylbenzyl)piperazine-2,3-dione has also been explored for its antimicrobial properties. Preliminary studies suggest that this compound exhibits inhibitory effects against certain bacterial and fungal strains, indicating its potential as an antimicrobial agent.
The growing body of research on piperazine derivatives underscores their significance in modern drug discovery. The unique structural features of compounds like 1-(3-Methylbenzyl)piperazine-2,3-dione provide a rich foundation for further exploration and innovation in medicinal chemistry.
The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel therapeutic agents based on this promising scaffold.
In conclusion, 1-(3-Methylbenzyl)piperazine strong >-2,3-dione (CAS No. 1312137-62-4) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structure and diverse pharmacological potential make it a valuable compound for further exploration and development.
1312137-62-4 (1-(3-Methylbenzyl)piperazine-2,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)